4-[(2-Methyl-1,3-thiazol-5-yl)methylsulfamoyl]benzoic acid

• IUPAC Name: 4-[(2-methyl-1,3-thiazol-5-yl)methylsulfamoyl]benzoic acid
• InChI: InChI=1S/C12H12N2O4S2/c1-8-13-6-10(19-8)7-14-20(17,18)11-4-2-9(3-5-11)12(15)16/h2-6,14H,7H2,1H3,(H,15,16)
• InChI Key: XZHSEWVSZOXBAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(S1)CNS(=O)(=O)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C12H12N2O4S2
• Molecular Weight: 312.4 g/mol

Description

4-[(2-Methyl-1,3-thiazol-5-yl)methylsulfamoyl]benzoic acid, also known as MTSB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

4-[(2-Methyl-1,3-thiazol-5-yl)methylsulfamoyl]benzoic acid has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of this compound is in the development of new drugs. This compound has been found to exhibit potent inhibitory activity against various enzymes, including carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. This compound has also been found to exhibit antitumor activity, making it a potential candidate for the development of new anticancer drugs.

Mechanism of Action

4-[(2-Methyl-1,3-thiazol-5-yl)methylsulfamoyl]benzoic acid exerts its effects through the inhibition of various enzymes, including carbonic anhydrase. Carbonic anhydrase is involved in the conversion of carbon dioxide to bicarbonate, which plays a crucial role in the regulation of acid-base balance in the body. By inhibiting carbonic anhydrase, this compound can disrupt this process, leading to a decrease in the pH of the body fluids. This compound has also been found to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. Inhibition of carbonic anhydrase by this compound can lead to a decrease in the pH of the body fluids, which can have various effects on the body. This compound has also been found to induce apoptosis in cancer cells, leading to their death. In addition, this compound has been found to exhibit anti-inflammatory and antioxidant properties, which can help in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(2-Methyl-1,3-thiazol-5-yl)methylsulfamoyl]benzoic acid in lab experiments is its potent inhibitory activity against various enzymes, including carbonic anhydrase. This makes this compound a valuable tool for studying the role of these enzymes in various biological processes. However, one of the limitations of using this compound in lab experiments is its potential toxicity. This compound has been found to exhibit cytotoxic effects, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-[(2-Methyl-1,3-thiazol-5-yl)methylsulfamoyl]benzoic acid. One of the main directions is the development of new drugs based on this compound. This compound has been found to exhibit potent inhibitory activity against various enzymes, including carbonic anhydrase, making it a potential candidate for the development of new drugs for the treatment of various diseases. Another direction is the study of the mechanism of action of this compound. Further research is needed to understand the molecular mechanisms underlying the effects of this compound on various enzymes and biological processes. Finally, the potential applications of this compound in other fields of scientific research, such as materials science and environmental science, should also be explored.

Synthesis Methods

4-[(2-Methyl-1,3-thiazol-5-yl)methylsulfamoyl]benzoic acid can be synthesized using a two-step process. In the first step, 2-methyl-1,3-thiazole-5-carboxylic acid is reacted with thionyl chloride to produce 2-methyl-1,3-thiazole-5-carbonyl chloride. In the second step, the carbonyl chloride is reacted with 4-aminobenzenesulfonamide to produce this compound.